methyl 1-(3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carbonyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-[3-(4-fluorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carbonyl]piperidine-4-carboxylate
• InChI: InChI=1S/C21H21FN4O5/c1-24-11-15(18(27)25-9-7-12(8-10-25)20(29)31-2)16-17(24)19(28)26(21(30)23-16)14-5-3-13(22)4-6-14/h3-6,11-12H,7-10H2,1-2H3,(H,23,30)
• InChI Key: VVAFRUUZJFZVAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)F)C(=O)N4CCC(CC4)C(=O)OC
• Molecular Formula: C21H21FN4O5
• Molecular Weight: 428.4 g/mol
• CAS No.: 921853-03-4

Description

Methyl 1-(3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carbonyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C21H21FN4O5 and its molecular weight is 428.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

A study described the atom economic and stereoselective synthesis of spiro-piperidin-4-ones, including compounds structurally related to the chemical , demonstrating in vitro and in vivo activity against Mycobacterium tuberculosis. Compound 4e, closely related in structure, showed significant antimycobacterial activity, suggesting potential research applications of similar compounds in treating tuberculosis (Kumar et al., 2008).

Heterocyclic Synthesis

Another research avenue explores the synthesis of 5-phenylpyrrolo[2,1-c][1,4]benzoxazepines, illustrating the versatility of related compounds in heterocyclic chemistry. This method involved a nucleophilic aromatic fluoride displacement-cyclization, pointing to the chemical's utility in synthesizing novel heterocyclic compounds with potential biological activities (Kapples & Effland, 1993).

Microwave-Assisted Synthesis

The microwave-assisted synthesis of tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives from related structures demonstrates an efficient method for producing heterocyclic compounds. This approach highlights the compound's relevance in facilitating rapid and efficient synthesis of complex molecules (Abdalha et al., 2011).

Imaging Dopamine D4 Receptors

A specific synthesis aimed at imaging dopamine D4 receptors was achieved through electrophilic fluorination of a trimethylstannyl precursor, leading to a compound for potential use in neuroimaging studies. This underscores the compound's application in developing diagnostic tools for neurological research (Eskola et al., 2002).